2-(3-Chloro-4-fluorophenoxy)-4-methylaniline
Description
Synthesis Analysis
There is a related compound, a novel nonperipherally zinc (II) phthalocyanine bearing 3-chloro-4-fluorophenoxy, that was synthesized and its graphene oxide (GO)-based composites were prepared by noncovalently coating the compound on the graphene oxide surface .Molecular Structure Analysis
The molecular formula of “2-(3-Chloro-4-fluorophenoxy)-4-methylaniline” is C13H11ClFNO, and its molecular weight is 251.68 .Scientific Research Applications
Photodynamic Therapy (PDT)
2-(3-Chloro-4-fluorophenoxy)-4-methylaniline: has been utilized in the synthesis of novel zinc (II) phthalocyanine compounds . These compounds, when combined with graphene oxide, have shown potential as photosensitizers in PDT. This therapy is used to treat various cancers by exposing the photosensitizer to a specific wavelength of light, resulting in the production of reactive oxygen species that can kill cancer cells.
Sono-Photodynamic Therapy (SPDT)
The same zinc phthalocyanine compounds mentioned above have also been explored for their sono-photochemical properties . SPDT is an innovative treatment that combines ultrasound and photodynamic therapy to enhance the therapeutic effects, particularly in deep-seated tumors where light penetration is limited.
Proteomics Research
“2-(3-Chloro-4-fluorophenoxy)-4-methylaniline” is available for purchase as a biochemical for proteomics research . In proteomics, it can be used to study protein expression, modification, and interaction, which are crucial for understanding cellular processes and disease mechanisms.
Graphene Oxide Composite Development
This compound has been used to prepare graphene oxide-based composites by noncovalently coating zinc phthalocyanine on the graphene oxide surface . These composites have potential applications in biosensing, energy storage, catalysis, and biomedical fields due to the remarkable properties of graphene oxide.
Singlet Oxygen Generation
In studies comparing the photo-activity of zinc phthalocyanine compounds with and without graphene oxide, it was found that these materials could generate very high singlet oxygen yields . This property is significant for applications that require the generation of reactive oxygen species, such as wastewater treatment and air purification.
Carbon Nanomaterials Research
The interaction between “2-(3-Chloro-4-fluorophenoxy)-4-methylaniline” derived compounds and graphene oxide contributes to the field of carbon nanomaterials . These materials are extensively researched for their unique properties and potential applications in electronics, nanotechnology, and materials science.
properties
IUPAC Name |
2-(3-chloro-4-fluorophenoxy)-4-methylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClFNO/c1-8-2-5-12(16)13(6-8)17-9-3-4-11(15)10(14)7-9/h2-7H,16H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTTIVBDDUXZKJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N)OC2=CC(=C(C=C2)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10649863 |
Source
|
| Record name | 2-(3-Chloro-4-fluorophenoxy)-4-methylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10649863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Chloro-4-fluorophenoxy)-4-methylaniline | |
CAS RN |
946774-33-0 |
Source
|
| Record name | 2-(3-Chloro-4-fluorophenoxy)-4-methylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10649863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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